2-benzamido-N-(pyridin-3-yl)oxazole-4-carboxamide

• IUPAC Name: 2-benzamido-N-pyridin-3-yl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H12N4O3/c21-14(11-5-2-1-3-6-11)20-16-19-13(10-23-16)15(22)18-12-7-4-8-17-9-12/h1-10H,(H,18,22)(H,19,20,21)
• InChI Key: CPZBZUMHISDZCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NC(=CO2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C16H12N4O3
• Molecular Weight: 308.29 g/mol

Description

“2-benzamido-N-(pyridin-3-yl)oxazole-4-carboxamide” is a chemical compound that belongs to the class of oxazole derivatives. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The synthesis of “2-benzamido-N-(pyridin-3-yl)oxazole-4-carboxamide” and similar compounds can be achieved through various methods. For instance, an electro-oxidative method for the ring opening of imidazopyridine derivatives has been reported. This mild protocol offers a sustainable alternative to the existing harsh reaction conditions and unleashes an efficient approach to produce N-(pyridin-2-yl)amide derivatives with good tolerance of different functional groups.

Molecular Structure Analysis

Oxazoles, such as “2-benzamido-N-(pyridin-3-yl)oxazole-4-carboxamide”, are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Chemical Reactions Analysis

The chemical reactions involving “2-benzamido-N-(pyridin-3-yl)oxazole-4-carboxamide” and similar compounds can be complex. For instance, a sequential reaction of picolinamide with aldehydes has been reported, involving the condensation of picolinamide and two aldehyde molecules promoted by trifluoroacetic acid (TFA) generated in situ.